4-methoxy-2-({4-[4-(methylthio)benzyl]-1-piperazinyl}methyl)phenol

• IUPAC Name: 4-methoxy-2-[[4-[(4-methylsulfanylphenyl)methyl]piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C20H26N2O2S/c1-24-18-5-8-20(23)17(13-18)15-22-11-9-21(10-12-22)14-16-3-6-19(25-2)7-4-16/h3-8,13,23H,9-12,14-15H2,1-2H3
• InChI Key: SCULCXUYBNSHLY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)O)CN2CCN(CC2)CC3=CC=C(C=C3)SC
• Molecular Formula: C20H26N2O2S
• Molecular Weight: 358.5 g/mol

Description

This compound is a phenolic compound with a methoxy group and a complex substituent that includes a piperazine ring. Phenolic compounds are aromatic compounds with one or more hydroxyl groups attached to the aromatic ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds such as 4-methoxyphenol can be synthesized via alkylation with methyl tert-butyl ether over a non-zeolitic solid acidic catalyst. Another similar compound, 4-methoxybenzyl alcohol, can be produced from p-benzoquinone and methanol via a free radical reaction.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the piperazine ring and the methoxy and methylthio groups. The exact structure would depend on the specific positions of these groups on the phenol ring.

Chemical Reactions Analysis

Phenolic compounds like this one are generally very reactive and can undergo a variety of chemical reactions. For example, 4-methoxyphenol can react with aqueous nitrous acid to form 2-nitro-4-methoxyphenol and benzoquinone.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, 4-methoxybenzyl alcohol has a molecular formula of C8H10O2, an average mass of 138.164 Da, and a monoisotopic mass of 138.068085 Da.